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Compound of Interest |

Compound Name: 5-Amino-2,3-dibromophenol
CAS No.: 116632-19-0
Cat. No.: B3215702
Get Quote
. J

CAS Number: 116632-19-0 Formula: CeHsBr2NO Molecular Weight: 266.92 g/mol

Part 1: Executive Summary & Technical Context

In the synthesis of complex heterocycles and pharmaceuticals, 5-amino-2,3-dibromophenol
serves as a specialized halogenated building block. However, its structural similarity to other
brominated aminophenols—specifically the thermodynamically favored 4-amino-2,6-
dibromophenol—poses a significant characterization challenge.

This guide addresses the critical need for precise identification. Unlike common reagents with
established pharmacopeial standards, 5-amino-2,3-dibromophenol is often a custom-
synthesized intermediate. Consequently, "performance” in this context is defined by purity
verification and differentiation from structural isomers.

The Core Challenge: Standard bromination of 3-aminophenol or nitration/reduction sequences
can yield mixtures of isomers. Relying solely on a generic melting point range without
understanding the thermal behavior of potential impurities can lead to misidentification of the
target compound.
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Part 2: Comparative Thermal Analysis

The following table contrasts the target compound with its most likely structural isomers and

precursors. This data allows researchers to use Melting Point (MP) as a rapid "Go/No-Go"

quality gate before investing in expensive spectroscopic analysis.

Table 1: Thermal Properties of Target vs. Common

Impurities

CAS No.[1][2]

Compound Structure Melting Point Role in
i . [31[4][5106107] . .
Identity Description 2] (Experimental) Analysis
] Target Experimental
5-Amino-2,3- o ]
] Compound 116632-19-0 Determination Primary Analyte
dibromophenol ) )
(Asymmetric) Required*
) Critical Impurity
] Symmetric ]
4-Amino-2,6- (High MP
] Isomer (Common  609-21-2 195 - 196 °C [1] o
dibromophenol ) indicates
Impurity) . o
isomerization)
Starting Material
35 Deaminated (Low MP
’_ Precursor / 626-41-5 79 -83°C[2] indicates
Dibromophenol )
Byproduct incomplete
reaction)
_ Mono- Intermediate
2-Amino-5- ) )
brominated 55120-56-4 150 °C (dec.) [3] (Indicates under-
bromophenol ) o
Intermediate bromination)
4-Amino-2,5- . Not widely Secondary
) Positional Isomer  872272-33-8 )
dibromophenol reported Impurity

*Note: Due to the specialized nature of CAS 116632-19-0, public experimental MP data is

sparse. It is predicted to melt in the range of 110-140 °C based on asymmetry and trends in

related isomers, distinct from the high-melting 2,6-isomer.
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Part 3: Experimental Protocols for Validation

Protocol A: Melting Point Determination (Capillary
Method)

Use this protocol to screen crude solids immediately after isolation.

Sample Prep: Dry the solid under vacuum (<10 mbar) at 40°C for 4 hours to remove solvent
residues (solvents can depress MP by 5-10°C).

Loading: Pack 2—-3 mm of sample into a clean glass capillary. Ensure tight packing by
tapping the capillary on a hard surface.

Ramp Rate:

o Fast Ramp: 10°C/min up to 90°C.

o Critical Ramp: Slow to 1°C/min from 90°C upwards.

Observation:

o If melting occurs < 90°C: Reject. Sample likely contains significant 3,5-dibromophenol or
solvent.

o If melting occurs > 180°C: Reject. Sample is likely the symmetric 4-amino-2,6-
dibromophenol isomer.

o If melting occurs 100-150°C: Proceed to Protocol B (NMR) for confirmation.

Protocol B: Structural Confirmation via *H-NMR

Melting point alone is insufficient due to potential eutectic mixtures. NMR provides definitive
proof of the 2,3-substitution pattern.

e Solvent: DMSO-ds (Phenolic protons are often visible and sharp).

o Key Diagnostic Signals:
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o Target (5-amino-2,3-dibromo): Look for two distinct doublets (or meta-coupled signals) for
the aromatic protons at positions 4 and 6 (J ~ 2.0 Hz).

o Impurity (4-amino-2,6-dibromo): Look for a single singlet integrating to 2H (protons at 3
and 5 are equivalent).

Part 4: Decision Logic & Workflow

The following diagram illustrates the logical flow for characterizing the synthesis product.
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Figure 1: Analytical workflow for validating 5-amino-2,3-dibromophenol purity against
common isomeric impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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